3-Bromo-6-methoxyimidazo[1,2-a]pyrazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-Bromo-6-methoxyimidazo[1,2-a]pyrazine is a chemical compound with the molecular formula C7H6BrN3O . It has a molecular weight of 228.05 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C7H6BrN3O/c1-12-7-4-11-5(8)2-9-6(11)3-10-7/h2-4H,1H3 . This code provides a specific representation of the molecule’s structure.Physical and Chemical Properties Analysis
This compound is a brown solid . The compound should be stored at a temperature between 0-5°C .Scientific Research Applications
Synthesis and Chemical Properties
- 3-Bromo-6-methoxyimidazo[1,2-a]pyrazine and its derivatives are synthesized through various chemical reactions, which have significance in medicinal chemistry and drug development. For instance, Collins et al. (2010) developed a method for synthesizing 3-pyrazinyl-imidazo[1,2-a]pyridines, indicating the versatility of this compound in creating new chemical structures (Collins et al., 2010).
- Another study by Baenziger et al. (2017) focused on developing an industrial-scale process for creating 3-aminoimidazo[1,2-a]pyrazines, showcasing the compound's potential in large-scale pharmaceutical applications (Baenziger et al., 2017).
Potential Biological Activities
- The imidazo[1,2-a]pyrazine scaffold, of which this compound is a part, has been studied for various biological activities. Sablayrolles et al. (1984) synthesized a series of imidazo[1,2-alpha]pyrazine derivatives that showed uterine-relaxing and antibronchospastic activities, demonstrating the therapeutic potential of these compounds (Sablayrolles et al., 1984).
Applications in Drug Discovery
- Abdel‐Aziz et al. (2009) explored the immunomodulatory and anticancer activities of novel 2‐Substituted‐6‐bromo‐3‐methylthiazolo[3,2‐a]benzimidazole derivatives, highlighting the use of similar compounds in discovering new drugs for treating various diseases (Abdel‐Aziz et al., 2009).
Chemical Analysis and Characterization
- The study of the chemical behavior of this compound derivatives is essential for understanding their properties and potential applications. Bonnet et al. (1984) reported on the 13C NMR determination of imidazo[1,2-a]pyrazine and its derivatives, which is crucial for chemical analysis and characterization (Bonnet et al., 1984).
Pharmacological Testing
- Compounds derived from imidazo[1,2-a]pyrazine have been subjected to pharmacological testing to evaluate their potential therapeutic uses. For example, Abignente et al. (1992) investigated the antiinflammatory activity of imidazo[1,2-a]pyrazine derivatives, highlighting their potential as therapeutic agents (Abignente et al., 1992).
Future Directions
Imidazo[1,2-a]pyridine derivatives, which include 3-Bromo-6-methoxyimidazo[1,2-a]pyrazine, have been recognized as a “drug prejudice” scaffold due to their wide range of applications in medicinal chemistry . Therefore, the synthetic methods and biological activities of these derivatives will certainly help medicinal chemistry researchers design and synthesize new leads to treat various diseases .
Mechanism of Action
Target of Action
It is known that imidazo[1,2-a]pyridine analogues, a class of compounds to which 3-bromo-6-methoxyimidazo[1,2-a]pyrazine belongs, have been recognized for their wide range of applications in medicinal chemistry . They exhibit significant activity against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB) .
Mode of Action
Imidazo[1,2-a]pyridine analogues are known to interact with their targets, leading to significant activity against mdr-tb and xdr-tb .
Biochemical Pathways
Given the activity of similar compounds against mdr-tb and xdr-tb, it can be inferred that the compound may influence the biochemical pathways related to these diseases .
Result of Action
The significant activity of similar compounds against mdr-tb and xdr-tb suggests that this compound may have a similar effect .
Properties
IUPAC Name |
3-bromo-6-methoxyimidazo[1,2-a]pyrazine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6BrN3O/c1-12-7-4-11-5(8)2-9-6(11)3-10-7/h2-4H,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FSJPJGFVJOHUAR-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CN2C(=CN=C2C=N1)Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6BrN3O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
228.05 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.